Cas no 331665-12-4 (L-Homocysteine-d4)

L-Homocysteine-d4 is a deuterium-labeled analog of L-homocysteine, featuring four deuterium atoms at specific positions to enhance stability and reduce metabolic interference. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry-based assays, ensuring accurate quantification of homocysteine levels in biological samples. Its high isotopic purity (>98%) and consistent performance make it invaluable for research in cardiovascular disease, metabolic disorders, and folate cycle studies. The deuterium substitution minimizes isotopic effects while maintaining chemical properties similar to the native molecule, facilitating reliable comparative analysis. L-Homocysteine-d4 is essential for precise biomarker measurement in clinical and biochemical research applications.

L-Homocysteine-d4 structure

Product Name:L-Homocysteine-d4

CAS No:331665-12-4

MF:C₄H₉NO₂S

MW:139.209406614304

CID:4739641

Update Time:2025-08-05

L-Homocysteine-d4 Chemical and Physical Properties

Names and Identifiers

- L-(3,3,4,4-2H4)Homocysteine
- L-Homocysteine-d4
- Inchi： 1S/C4H9NO2S/c5-3(1-2-8)4(6)7/h3,8H,1-2,5H2,(H,6,7)/t3-/m0/s1/i1D2,2D2
- InChI Key： FFFHZYDWPBMWHY-ZNWYHXRZSA-N
- SMILES： SC([2H])([2H])C([2H])([2H])[C@]([H])(N)C(O)=O

L-Homocysteine-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H591952-2.5mg	L-Homocysteine-d4	331665-12-4		2.5mg	$ 269.00	2023-09-07
TRC	H591952-10mg	L-Homocysteine-d4	331665-12-4		10mg	$ 999.00	2023-09-07
TRC	H591952-25mg	L-Homocysteine-d4	331665-12-4		25mg	$ 2070.00	2023-09-07
MedChemExpress	HY-W653733-500μg	L-Homocysteine-d	331665-12-4	94.89%	500μg	￥3500	2025-04-16
MedChemExpress	HY-W653733-1mg	L-Homocysteine-d	331665-12-4	94.89%	1mg	￥5600	2025-04-16

L-Homocysteine-d4 Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan

Additional information on L-Homocysteine-d4

Comprehensive Guide to L-Homocysteine-d4 (CAS No. 331665-12-4): Applications, Research, and Analytical Insights

L-Homocysteine-d4 (CAS No. 331665-12-4) is a deuterium-labeled isotopologue of the endogenous amino acid L-Homocysteine, widely utilized in biomedical research, metabolomics, and clinical diagnostics. This stable isotope-labeled compound serves as an internal standard for quantitative mass spectrometry, enabling precise measurements of homocysteine levels in biological samples. With the growing demand for personalized medicine and biomarker discovery, L-Homocysteine-d4 has gained prominence due to its role in studying cardiovascular health, neurological disorders, and methylation cycle dysregulation.

The molecular structure of L-Homocysteine-d4 incorporates four deuterium atoms, replacing hydrogen atoms at specific positions, which minimizes isotopic interference during LC-MS/MS analysis. Researchers frequently search for "homocysteine metabolism pathways" or "homocysteine and oxidative stress," reflecting its association with conditions like hyperhomocysteinemia and Alzheimer's disease. Its application extends to nutritional studies, where it helps evaluate the impact of vitamin B12 and folate deficiency on homocysteine accumulation.

In the context of precision medicine, L-Homocysteine-d4 is critical for developing non-invasive diagnostic tools. For instance, searches for "homocysteine as a cardiovascular risk marker" highlight its relevance in predicting atherosclerosis and thrombosis. The compound's stability and isotopic purity (>98%) make it indispensable for high-throughput screening in pharmaceutical labs, aligning with trends in drug development and translational research.

From a technical perspective, L-Homocysteine-d4 is often paired with advanced analytical techniques such as UPLC (Ultra-Performance Liquid Chromatography) and HRMS (High-Resolution Mass Spectrometry). Queries like "how to prepare homocysteine-d4 stock solution" or "homocysteine-d4 solubility" indicate user interest in practical protocols. The compound is typically stored at -20°C to maintain stability, and its deuterium labeling efficiency ensures minimal matrix effects in complex samples like plasma or cerebrospinal fluid.

Emerging topics such as "gut microbiome and homocysteine" and "epigenetic regulation by homocysteine" further underscore the compound's interdisciplinary utility. As research explores links between L-Homocysteine-d4 and inflammatory biomarkers, its role in chronic disease management continues to expand. Manufacturers emphasize GMP-grade synthesis to meet regulatory standards for in vitro diagnostics (IVD) applications.

In summary, L-Homocysteine-d4 (CAS No. 331665-12-4) bridges gaps between basic science and clinical applications, addressing key questions in metabolic disorders and aging research. Its integration into multi-omics studies positions it as a cornerstone for future breakthroughs in systems biology and therapeutic innovation.